Cas no 126060-49-9 (Zirconium,dichloro[rel-(1R,1'R)-(dimethylsilylene)bis[(1,2,3,4,5-h)-4-(1,1-dimethylethyl)-2-methyl-2,4-cyclopentadien-1-ylidene]]-)

• Product Name: Zirconium,dichloro[rel-(1R,1'R)-(dimethylsilylene)bis[(1,2,3,4,5-h)-4-(1,1-dimethylethyl)-2-methyl-2,4-cyclopentadien-1-ylidene]]-
• CAS No: 126060-49-9
• MF: C₂₂H₃₆Cl₂SiZr
• MW: 490.736744880676
• MDL: MFCD00672129
• CID: 139229
• PubChem ID: 133108887
• Update Time: 2025-04-19

Zirconium,dichloro[rel-(1R,1'R)-(dimethylsilylene)bis[(1,2,3,4,5-h)-4-(1,1-dimethylethyl)-2-methyl-2,4-cyclopentadien-1-ylidene]]- Chemical and Physical Properties

Names and Identifiers

• Zirconium,dichloro[rel-(1R,1'R)-(dimethylsilylene)bis[(1,2,3,4,5-h)-4-(1,1-dimethylethyl)-2-methyl-2,4-cyclopentadien-1-ylidene]]-
• RAC-DIMETHYLSILYLBIS-(4-TERT-BUTYL-2-METHYLCYCLOPENTADIENYL)DICHLOROZIRCONIUM(IV)
• 126060-49-9
• Bis(4-tert-butyl-2-methylcyclopenta-2,4-dien-1-yl)-dimethylsilane;dichlorozirconium

• MDL： MFCD00672129
• Inchi： 1S/C22H36Si.2ClH.Zr/c1-15-11-17(21(3,4)5)13-19(15)23(9,10)20-14-18(12-16(20)2)22(6,7)8;;;/h11-14,19-20H,1-10H3;2*1H;/q;;;+2/p-2
• InChI Key： ZQIAVJHMYBGTER-UHFFFAOYSA-L
• SMILES： [Zr](Cl)Cl.[Si](C)(C)(C1C=C(C=C1C)C(C)(C)C)C1C=C(C=C1C)C(C)(C)C

Computed Properties

• Exact Mass: 486.08500
• Monoisotopic Mass: 486.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0.00000
• LogP: 7.84260